Cas no 74305-53-6 (Z-Lys-Pro-4MbNA formiate salt)

Z-Lys-Pro-4MbNA formiate salt is a synthetic peptide derivative commonly used in biochemical research, particularly in enzyme kinetics and protease activity studies. Its key advantages include high purity and stability, making it suitable for sensitive assays. The formiate salt form enhances solubility in aqueous buffers, facilitating experimental handling. The compound serves as a chromogenic substrate, enabling precise spectrophotometric detection of enzymatic cleavage. Its well-defined structure ensures reproducibility in research applications. The inclusion of the Z-group (benzyloxycarbonyl) provides protection against nonspecific degradation, improving specificity in protease studies. This product is particularly valuable in investigations of dipeptidyl peptidase and related enzymes, offering reliable performance in mechanistic and kinetic analyses.
Z-Lys-Pro-4MbNA formiate salt structure
Z-Lys-Pro-4MbNA formiate salt structure
Product Name:Z-Lys-Pro-4MbNA formiate salt
CAS No:74305-53-6
MF:C30H36N4O5
MW:532.630647659302
CID:2098299
Update Time:2025-06-14

Z-Lys-Pro-4MbNA formiate salt Chemical and Physical Properties

Names and Identifiers

    • Z-Lys-Pro-4MβNA
    • Z-Lys-Pro-4MbNA
    • CID 95566012
    • Z-KP-4MβNA
    • L-Prolinamide, N2-[(phenylmethoxy)carbonyl]-L-lysyl-N-(4-methoxy-2-naphthalenyl)- (9CI)
    • L-Prolinamide,N2-[(phenylmethoxy)carbonyl]-L-lysyl-N-(4-methoxy-2-naphthalenyl)-
    • Z-Lys-Pro-4MbNA formiate salt
    • Z-Lys-Pro-4MβNA formiate salt
    • Inchi: 1S/C30H36N4O5/c1-38-27-19-23(18-22-12-5-6-13-24(22)27)32-28(35)26-15-9-17-34(26)29(36)25(14-7-8-16-31)33-30(37)39-20-21-10-3-2-4-11-21/h2-6,10-13,18-19,25-26H,7-9,14-17,20,31H2,1H3,(H,32,35)(H,33,37)/t25-,26-/m0/s1
    • InChI Key: FITGUNQHBCSKCG-UIOOFZCWSA-N
    • SMILES: O=C([C@H](CCCCN)NC(=O)OCC1C=CC=CC=1)N1CCC[C@H]1C(NC1C=C(C2C=CC=CC=2C=1)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 12
  • Complexity: 804
  • Topological Polar Surface Area: 123

Experimental Properties

  • Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 812.0±65.0 °C(Predicted)
  • Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
  • pka: 11.31±0.46(Predicted)

Z-Lys-Pro-4MbNA formiate salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
Z246130-25mg
Z-Lys-Pro-4MbNA formiate salt
74305-53-6
25mg
$ 545.00 2022-06-02
TRC
Z246130-50mg
Z-Lys-Pro-4MbNA formiate salt
74305-53-6
50mg
$ 905.00 2022-06-02
TRC
Z246130-100mg
Z-Lys-Pro-4MbNA formiate salt
74305-53-6
100mg
$ 1445.00 2022-06-02

Additional information on Z-Lys-Pro-4MbNA formiate salt

Comprehensive Overview of Z-Lys-Pro-4MbNA Formiate Salt (CAS No. 74305-53-6): Properties, Applications, and Research Insights

In the realm of peptide chemistry and biochemical research, Z-Lys-Pro-4MbNA formiate salt (CAS No. 74305-53-6) has emerged as a compound of significant interest. This derivative, characterized by its unique structural features, plays a pivotal role in enzymatic studies, drug development, and proteomics research. The Z-protecting group (benzyloxycarbonyl) in this molecule enhances its stability, while the 4MbNA (4-methoxy-2-naphthylamide) moiety contributes to its fluorescence properties, making it invaluable for assays requiring high sensitivity.

Recent trends in scientific literature highlight growing inquiries into peptide-based therapeutics and protease substrates, aligning with the applications of Z-Lys-Pro-4MbNA formiate salt. Researchers frequently search for terms like "fluorescent peptide substrates", "lysine-proline derivatives", and "CAS 74305-53-6 applications", reflecting the compound's relevance in cutting-edge studies. Its compatibility with HPLC and mass spectrometry further elevates its utility in analytical workflows.

The synthesis of Z-Lys-Pro-4MbNA formiate salt involves meticulous protection-deprotection strategies to ensure purity, a topic often queried in academic forums. The formiate salt form improves solubility in aqueous buffers, addressing a common challenge in peptide handling. This adaptability makes it a preferred choice for enzyme kinetics experiments, particularly in studying dipeptidyl peptidases (DPPs) and other serine proteases.

From an industrial perspective, the demand for custom peptide modifications has surged, with 74305-53-6 serving as a template for designing targeted probes. Its UV absorption maxima at 330 nm enables precise quantification, while the naphthylamide group facilitates real-time monitoring of enzymatic cleavage—an advantage highlighted in recent publications on high-throughput screening methodologies.

Quality control protocols for Z-Lys-Pro-4MbNA formiate salt emphasize HPLC purity (>98%) and residual solvent analysis, critical parameters for reproducibility in research. Storage recommendations typically suggest -20°C under inert conditions to preserve the fluorogenic properties of the 4MbNA group, a detail frequently overlooked in early-stage experiments.

Emerging applications in cancer biomarker detection and neuroscience research have expanded the compound's footprint beyond traditional protease studies. The Lys-Pro sequence's biological relevance in collagen metabolism and immune modulation further amplifies its interdisciplinary value. Recent patent filings referencing CAS 74305-53-6 demonstrate its incorporation in diagnostic kits for fibrosis monitoring.

Environmental and handling considerations for Z-Lys-Pro-4MbNA formiate salt align with standard peptide handling protocols, requiring minimal special precautions. This accessibility contrasts with more hazardous fluorescent tags, making it a sustainable choice for laboratories prioritizing green chemistry principles. The formiate counterion additionally reduces volatility compared to hydrochloride salts.

Future research directions may explore the compound's potential in bioimaging and theranostic applications, leveraging its dual functionality as both a protease substrate and fluorescent reporter. The continued optimization of solid-phase synthesis routes for 74305-53-6 remains an active area of process chemistry research, particularly for scaling cGMP production.

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